A persistent P,N-heterocyclic carbene†

Chemical Communications Pub Date: 2008-09-05 DOI: 10.1039/B812333K

Abstract

Conjugate acids of cyclic (amino)(phosphino)carbenes (P-NHCs) have been prepared, and several different processes have been observed during their deprotonation, which include the formation of a metastable P-NHC, an azomethine ylide, and a bicyclic phosphirane.

Graphical abstract: A persistent P,N-heterocyclic carbene
A persistent P,N-heterocyclic carbene†
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